4-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide

• Molecular Formula: C15H14N2O3S2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 4-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C15H14N2O3S2/c1-10-4-3-5-13-14(10)16-15(21-13)17-22(18,19)12-8-6-11(20-2)7-9-12/h3-9H,1-2H3,(H,16,17)
• InChI Key: HBSJNPXMEQLZHW-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)SC(=N2)NS(=O)(=O)C3=CC=C(C=C3)OC

Description

4-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide, also known as MBBS, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

4-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs. In agriculture, this compound has been used as a pesticide due to its ability to inhibit the growth of certain plant pathogens. Additionally, this compound has been investigated for its potential use in material science, where it has been shown to have unique optical and electronic properties.

Mechanism of Action

The exact mechanism of action of 4-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins. In medicine, it has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory prostaglandins. In agriculture, this compound has been shown to inhibit the growth of certain plant pathogens by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In medicine, it has been shown to reduce inflammation and tumor growth in animal models. In agriculture, it has been shown to protect crops from certain plant pathogens. Additionally, this compound has been investigated for its potential use in material science, where it has been shown to have unique optical and electronic properties.

Advantages and Limitations for Lab Experiments

4-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide has several advantages for lab experiments, including its stability and solubility in a variety of solvents. However, it also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for research on 4-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide. In medicine, further studies are needed to determine its potential as a treatment for inflammatory and tumor-related diseases. In agriculture, research is needed to determine its effectiveness against a wider range of plant pathogens. Additionally, further research is needed to explore its potential use in material science and other fields.

Synthesis Methods

4-methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide can be synthesized via a multistep process that involves the reaction of 4-methyl-1,3-benzothiazol-2-amine with p-anisidine and chlorosulfonic acid. The resulting product is then treated with sodium hydroxide to form this compound. This synthesis method has been described in several research papers and is considered a reliable and efficient method for producing this compound.